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Compound of Interest

Compound Name: Mao-B-IN-9

Cat. No.: B12413065

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mao-B-IN-9 is a potent, selective, and irreversible inhibitor of Monoamine Oxidase B (MAO-B),
a key enzyme in the catabolism of neurotransmitters such as dopamine. With an IC50 value of
0.18 pM, this inhibitor serves as a valuable tool for studying the physiological and pathological
roles of MAO-B, particularly in the context of neurodegenerative diseases like Parkinson's
disease.[1][2][3][4] A key feature of Mao-B-IN-9 is the incorporation of a terminal alkyne group,
rendering it a versatile probe for "click chemistry" applications.[1][2][3][4] This functionality
allows for the covalent attachment of reporter molecules, such as fluorophores or biotin, via the
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction. This enables a range of
powerful applications, including activity-based protein profiling (ABPP) for target engagement
and identification, visualization of MAO-B in complex biological samples, and the development
of novel diagnostic and therapeutic agents.

Mao-B-IN-9: Properties and Specifications
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Property Value Reference
Synonyms Mao-B-IN-9 [1112113114]
CAS Number 2416910-88-6 [1]
Molecular Formula C1sH24N202 [3]
Molecular Weight 300.4 g/mol [3]
Innibition Target I\B/I)onoamine Oxidase B (MAO- LRI
IC50 0.18 uyM [11[2][3][4]
Mechanism of Inhibition Irreversible, Time-dependent [11121[3114]

Contains a terminal alkyne
Key Feature . . [L[2][3114]
group for click chemistry

Signaling Pathway of MAO-B Inhibition

The primary mechanism of action of Mao-B-IN-9 involves the inhibition of MAO-B, which is
located on the outer mitochondrial membrane. MAO-B catalyzes the oxidative deamination of
monoamine neurotransmitters, including dopamine. Inhibition of MAO-B by Mao-B-IN-9 leads
to an increase in the levels of these neurotransmitters in the brain, which is a key therapeutic
strategy in Parkinson's disease. The breakdown of dopamine by MAO-B also produces reactive
oxygen species (ROS), and therefore, its inhibition can have neuroprotective effects by
reducing oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Mao-B-IN-9 in Click
Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413065#click-chemistry-applications-of-mao-b-in-
9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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